Cas no 1153392-34-7 (7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1h-indole)

• Product Name: 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1h-indole
• CAS No: 1153392-34-7
• MF: C₉H₇ClF₃N
• MW: 221.606791734695
• CID: 5695109
• PubChem ID: 43422870
• Update Time: 2025-05-24

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1h-indole Chemical and Physical Properties

Names and Identifiers

• 1153392-34-7
• 7-chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole
• AKOS009132781
• 7-Chloro-4-(trifluoromethyl)indoline
• EN300-1145597
• CS-0304065
• 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1h-indole

• Inchi： 1S/C9H7ClF3N/c10-7-2-1-6(9(11,12)13)5-3-4-14-8(5)7/h1-2,14H,3-4H2
• InChI Key： PKODMOXHBBKFQH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C2=C1NCC2

Computed Properties

• Exact Mass: 221.0219114g/mol
• Monoisotopic Mass: 221.0219114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Additional information on 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1h-indole

Introduction to 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1153392-34-7)

7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1153392-34-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and a trifluoromethyl group imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development initiatives.

The chemical structure of 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole is characterized by a fused ring system consisting of a benzene ring and a pyrrole ring, with additional functional groups that enhance its reactivity and bioavailability. The chloro substituent at the 7-position and the trifluoromethyl group at the 4-position are key features that contribute to its distinct properties. These substituents can influence the compound's solubility, stability, and interactions with biological targets, making it an attractive candidate for drug discovery.

In recent years, 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole has been studied for its potential as a lead compound in the development of novel therapeutic agents. Research has shown that this compound exhibits promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, studies have demonstrated that 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

Beyond its anti-inflammatory properties, 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as a combination therapy for cancer treatment.

In the realm of neuroprotection, 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole has been investigated for its ability to protect neurons from oxidative stress and neurodegenerative processes. Research has shown that this compound can reduce the production of reactive oxygen species (ROS) and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings highlight the multifaceted therapeutic potential of 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole.

The synthesis of 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole involves several well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and cyclization steps. The choice of synthetic route can significantly impact the yield and purity of the final product. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound, facilitating its use in large-scale research and development projects.

To further explore the biological activities of 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole, various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to characterize its structure and interactions with biological targets. These techniques provide valuable insights into the molecular mechanisms underlying the compound's pharmacological effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole in human subjects. Preliminary results from phase I trials have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. Ongoing phase II trials are focusing on assessing its therapeutic potential in specific disease indications such as inflammatory disorders and cancer.

In conclusion, 7-Chloro-4-(trifluoromethyl)-2,3-dihydro-1H-indole (CAS No. 1153392-34-7) represents a promising lead compound with diverse biological activities and therapeutic applications. Its unique chemical structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing our understanding of complex biological processes and developing innovative treatments for various diseases.